{[3-Butyl-6-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetic acid

• Molecular Formula: C18H17FN2O3S2
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 2-[3-butyl-6-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetic acid
• InChI: InChI=1S/C18H17FN2O3S2/c1-2-3-8-21-17(24)16-13(20-18(21)25-10-15(22)23)9-14(26-16)11-4-6-12(19)7-5-11/h4-7,9H,2-3,8,10H2,1H3,(H,22,23)
• InChI Key: LRDCWMSFYCUCEN-UHFFFAOYSA-N
• SMILES: CCCCN1C(=O)C2=C(C=C(S2)C3=CC=C(C=C3)F)N=C1SCC(=O)O

Description

{[3-Butyl-6-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetic acid is a novel compound with potential applications in scientific research. This compound is a thienopyrimidine derivative that has been synthesized using a multi-step process. The compound has been found to have interesting biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of {[3-Butyl-6-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetic acid is not yet fully understood. However, it has been found to interact with certain enzymes and receptors in the body, leading to changes in biochemical pathways. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and physiological effects:
Studies have shown that {[3-Butyl-6-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetic acid has interesting biochemical and physiological effects. The compound has been found to have anti-inflammatory properties and can modulate the immune system. Additionally, the compound has been found to have potential anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using {[3-Butyl-6-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetic acid in lab experiments include its high purity and interesting biochemical and physiological effects. However, the limitations of using this compound include its moderate yield and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on {[3-Butyl-6-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetic acid. These include:
1. Further studies on the mechanism of action of the compound.
2. Development of new drugs based on the compound.
3. Investigation of the compound's potential anti-cancer properties.
4. Study of the compound's effects on the immune system.
5. Exploration of the compound's potential as an anti-inflammatory agent.
6. Investigation of the compound's pharmacokinetics and pharmacodynamics.
7. Study of the compound's effects on specific biochemical pathways.
Conclusion:
In conclusion, {[3-Butyl-6-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetic acid is a novel compound with potential applications in scientific research. The compound has interesting biochemical and physiological effects, making it a promising candidate for further study. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential as a therapeutic agent.

Synthesis Methods

The synthesis of {[3-Butyl-6-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetic acid involves a multi-step process that includes the preparation of several intermediates. The final product is obtained through a reaction between a thienopyrimidine derivative and a thiol-containing compound. The yield of the final product is moderate, but the purity is high.

Scientific Research Applications

The compound {[3-Butyl-6-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetic acid has potential applications in scientific research. The compound has been found to have interesting biochemical and physiological effects, making it a promising candidate for further study. The compound can be used in the development of new drugs that target specific biochemical pathways.